BENGHE Foundational & Exploratory

Check Availability & Pricing

5-Ethyl-3,5-dimethyloctane CAS number and
Identifiers

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 5-Ethyl-3,5-dimethyloctane

Cat. No.: B15458292

An In-depth Technical Guide to 5-Ethyl-3,5-dimethyloctane

Introduction

5-Ethyl-3,5-dimethyloctane is a saturated, branched-chain alkane with the molecular formula
C12H26. As a member of the hydrocarbon family, it is a non-polar molecule characterized by
single bonds between its carbon and hydrogen atoms. This structural simplicity results in a
compound that is largely inert, a defining feature of alkanes. While not a compound of major
industrial or research focus, a thorough understanding of its identifiers, structure, and
properties is essential for researchers in organic chemistry, petrochemistry, and related fields
where complex hydrocarbon mixtures are common. This guide provides a comprehensive
overview of 5-Ethyl-3,5-dimethyloctane, synthesizing available data from authoritative
sources to serve as a key reference for scientists and development professionals.

Section 1: Core ldentifiers and Molecular Structure

Correctly identifying a chemical compound is the cornerstone of scientific research, ensuring
accuracy and reproducibility. A variety of standardized systems are used to catalogue and
reference molecules. The primary identifiers for 5-Ethyl-3,5-dimethyloctane are consolidated
below.

The Chemical Abstracts Service (CAS) Registry Number is a unique numerical identifier
assigned to every chemical substance, providing an unambiguous way to reference the
compound in literature and databases.[1] The IUPAC name, 5-Ethyl-3,5-dimethyloctane, is
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derived from a systematic set of rules designed to provide a standardized and descriptive
name for its chemical structure. Other key identifiers, such as the InChl and SMILES strings,
offer machine-readable formats that are crucial for cheminformatics and computational
chemistry applications.[1][2]

Identifier Type Identifier Source

CAS Number 62183-65-7 NIST, PubChem[1][2]
IUPAC Name 5-Ethyl-3,5-dimethyloctane NIST, PubChem[1][2]
Molecular Formula C12H26 NIST, PubChem[1][2]
SMILES CCCc(c)(cc)ce(c)ce PubChem[2]

InChl=1S/C12H26/c1-6-9-

InChl 12(5,8-3)10-11(4)7-2/h11H,6- NIST, PubChem[1][2]
10H2,1-5H3
OLBJDMSGRVKJIMF-

InChlKey NIST, PubChem[1][2]

UHFFFAOYSA-N

Molecular Structure Visualization

The structural formula provides a two-dimensional representation of the atomic arrangement
within the molecule. The IUPAC name indicates an eight-carbon (octane) backbone with a
methyl group at position 3, and both a methyl and an ethyl group at the chiral center, position 5.

Caption: 2D structure of 5-Ethyl-3,5-dimethyloctane.

Relationship of Chemical Identifiers

The various identifiers for a molecule are interconnected, each serving a different purpose but
all pointing to the same unique chemical structure. This diagram illustrates the logical flow from
the visual structure to its various text-based and numerical representations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 5-ethyl-3,5-dimethyloctane [webbook.nist.gov]

e 2. 5-Ethyl-3,5-dimethyloctane | C12H26 | CID 53424943 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [5-Ethyl-3,5-dimethyloctane CAS number and
identifiers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15458292#5-ethyl-3-5-dimethyloctane-cas-number-
and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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